8-(1-Ethyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one

Specification

• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 8-(2-ethylpyrazol-3-yl)-6-azaspiro[3.4]octan-5-one
• Standard InChI: InChI=1S/C12H17N3O/c1-2-15-10(4-7-14-15)9-8-13-11(16)12(9)5-3-6-12/h4,7,9H,2-3,5-6,8H2,1H3,(H,13,16)
• Standard InChI Key: WJGLWQKFBFQYEL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C2CNC(=O)C23CCC3

Introduction

Property	Value
Molecular Formula	C₁₂H₁₇N₃O
Molecular Weight	219.28 g/mol
IUPAC Name	8-(2-ethylpyrazol-3-yl)-6-azaspiro[3.4]octan-5-one
SMILES	CCN1C(=CC=N1)C2CNC(=O)C23CCC3
InChI Key	WJGLWQKFBFQYEL-UHFFFAOYSA-N
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	3
Topological Polar Surface Area	55.8 Ų

The spirocyclic architecture introduces conformational rigidity, which may enhance binding specificity in biological systems. The ethyl group on the pyrazole ring contributes to lipophilicity (logP ~2.5 estimated), a critical factor in drug-likeness.

Synthesis and Chemical Reactivity

The synthesis of 8-(1-Ethyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one primarily involves condensation reactions between pyrazole derivatives and spirocyclic precursors. A representative pathway includes:

• Formation of the Spirocyclic Lactam: Cyclization of γ-lactam precursors under basic conditions generates the 6-azaspiro[3.4]octan-5-one core.

• Pyrazole Functionalization: Introduction of the 1-ethyl-1H-pyrazol-5-yl group via nucleophilic substitution or metal-catalyzed coupling.

The reaction’s regioselectivity is influenced by steric and electronic factors, with the ethyl group directing substitution to the pyrazole’s 5-position. Notably, patents describe analogous spirocyclic systems synthesized through Pd-mediated cross-couplings, suggesting potential scalability for this compound.

Reactivity Insights:

• Lactam Ring: Susceptible to nucleophilic attack at the carbonyl, enabling derivatization (e.g., reduction to amines or formation of Schiff bases).

• Pyrazole Ring: The NH group participates in hydrogen bonding, while the ethyl substituent modulates electron density for electrophilic substitutions.

Comparative Analysis with Structural Analogs

Table 2 contrasts the target compound with SD74-0719 (ChemDiv), a triazole-containing analog:

Property	8-(1-Ethyl-1H-pyrazol-5-yl)-6-azaspiro[3.4]octan-5-one	SD74-0719
Molecular Formula	C₁₂H₁₇N₃O	C₂₂H₂₆N₆O
Molecular Weight	219.28 g/mol	390.49 g/mol
Key Functional Groups	Pyrazole, Spirocyclic Lactam	Pyrazole, Triazole, Spirocyclic
logP	~2.5 (estimated)	2.968
Hydrogen Bond Donors	1	1

SD74-0719’s triazole moiety enhances polar surface area (64.773 Ų vs. 55.8 Ų), potentially improving solubility but reducing membrane permeability. Such comparisons underscore the trade-offs in scaffold design for target specificity.

Future Research Directions

• Synthetic Optimization: Explore green chemistry approaches (e.g., microwave-assisted synthesis) to improve yield and reduce waste.

• Biological Profiling: Prioritize in vitro assays against kinase and GPCR targets to identify lead applications.

• Formulation Studies: Investigate salt forms (e.g., hydrochloride) to enhance bioavailability.